Cas no 1874347-63-3 (2,2,2-Trifluoro-1-(1,2,3-thiadiazol-4-yl)ethan-1-ol)

• Product Name: 2,2,2-Trifluoro-1-(1,2,3-thiadiazol-4-yl)ethan-1-ol
• CAS No: 1874347-63-3
• MF: C₄H₃F₃N₂OS
• MW: 184.139629602432
• CID: 6148620
• PubChem ID: 130592575
• Update Time: 2025-05-22

2,2,2-Trifluoro-1-(1,2,3-thiadiazol-4-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1874347-63-3
• 2,2,2-trifluoro-1-(1,2,3-thiadiazol-4-yl)ethan-1-ol
• EN300-1932183
• 2,2,2-Trifluoro-1-(1,2,3-thiadiazol-4-yl)ethan-1-ol

• Inchi： 1S/C4H3F3N2OS/c5-4(6,7)3(10)2-1-11-9-8-2/h1,3,10H
• InChI Key： IIOFBOFQSAPNFG-UHFFFAOYSA-N
• SMILES： S1C=C(C(C(F)(F)F)O)N=N1

Computed Properties

• Exact Mass: 183.99181838g/mol
• Monoisotopic Mass: 183.99181838g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 142
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 74.2Ų

Additional information on 2,2,2-Trifluoro-1-(1,2,3-thiadiazol-4-yl)ethan-1-ol

2,2,2-Trifluoro-1-(1,2,3-thiadiazol-4-yl)ethan-1-ol

The compound 2,2,2-Trifluoro-1-(1,2,3-thiadiazol-4-yl)ethan-1-ol (CAS No. 1874347-63-3) is a highly specialized organic compound with a unique structure and versatile applications. This compound belongs to the class of organofluorine compounds and contains a trifluoroethyl group attached to a thiadiazole ring. The presence of the trifluoromethyl group imparts unique electronic and steric properties to the molecule, making it an interesting subject for both academic and industrial research.

Thiadiazole derivatives have been extensively studied due to their wide range of applications in pharmaceuticals, agrochemicals, and materials science. The trifluoromethyl group, on the other hand, is known for its electron-withdrawing effects and lipophilic nature, which can significantly influence the physical and chemical properties of the compound. Recent studies have highlighted the potential of trifluoromethylated thiadiazole derivatives in enhancing the bioavailability and stability of pharmaceutical agents.

One of the key features of 2,2,2-Trifluoro-1-(1,2,3-thiadiazol-4-yl)ethan-1-ol is its ability to act as a versatile building block in organic synthesis. The hydroxyl group (-OH) present in the molecule can undergo various transformations such as oxidation, esterification, or etherification, enabling the synthesis of more complex structures. This property has been exploited in recent research to develop novel drug candidates with improved pharmacokinetic profiles.

The synthesis of CAS No. 1874347-63-3 typically involves multi-step reactions that combine fluorination and cyclization processes. Researchers have reported efficient methods for synthesizing this compound using transition metal catalysts and fluorinating agents. These methods have been optimized to achieve high yields and purity levels, making them suitable for large-scale production.

From a chemical standpoint, trifluoromethylated thiadiazole derivatives exhibit interesting reactivity patterns. For instance, the electron-withdrawing effects of the trifluoromethyl group can activate certain positions on the thiadiazole ring for nucleophilic or electrophilic attacks. This reactivity has been leveraged in designing new materials with tailored electronic properties for applications in optoelectronics and sensors.

Recent advancements in computational chemistry have also shed light on the electronic structure and stability of CAS No. 1874347-63-3. Density functional theory (DFT) calculations have revealed that the trifluoromethyl group significantly alters the electron density distribution on the thiadiazole ring, which could influence its interactions with biological targets or other molecules in solution.

In terms of applications, trifluoromethylated thiadiazole derivatives are being explored as potential candidates for developing new antibiotics and anticancer agents. Their unique structure allows them to interact with biological systems in ways that traditional compounds cannot achieve. For example, recent studies have demonstrated that certain analogs of CAS No. 1874347-63-3 exhibit potent inhibitory activity against key enzymes involved in bacterial resistance mechanisms.

Moreover, the trifluoromethyl group imparts lipophilic properties to the molecule, which can enhance its ability to cross biological membranes. This characteristic makes it an attractive candidate for drug delivery systems where membrane permeability is critical for therapeutic efficacy.

In conclusion, CAS No. 1874347-63-3, or 2,2,2-Trifluoro-1-(1,2,3-thiadiazol-4-yl)ethan-1-ol, represents a promising compound with diverse applications across multiple fields. Its unique structure and reactivity make it an ideal candidate for further research into advanced materials and therapeutic agents. As ongoing studies continue to uncover its potential uses and mechanisms of action, CAS No. 1874347-63_